Cas no 54316-05-1 (2-Methyloctahydro-1,4-benzodioxin-2-ol)

• Product name: 2-Methyloctahydro-1,4-benzodioxin-2-ol
• CAS No: 54316-05-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 2831170
• PubChem ID: 12980474

2-Methyloctahydro-1,4-benzodioxin-2-ol Chemical and Physical Properties

Names and Identifiers

• 54316-05-1
• DTXSID90514308
• 2-Methyloctahydro-1,4-benzodioxin-2-ol

• Inchi： InChI=1S/C9H16O3/c1-9(10)6-11-7-4-2-3-5-8(7)12-9/h7-8,10H,2-6H2,1H3
• InChI Key： BREMRAWYWKIBAK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 172.109944368Da
• Monoisotopic Mass: 172.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.7Ų